AG-18 (Tyrphostin 23)

• CAS No.: 118409-57-7
• Product Name: AG-18 (Tyrphostin 23)
• Molecular Formula: C10H6N2O2
• Molecular Weight: 186.17 g/mol
• IUPAC Name: 2-[(3,4-dihydroxyphenyl)methylidene]propanedinitrile
• Standard InChI: InChI=1S/C10H6N2O2/c11-5-8(6-12)3-7-1-2-9(13)10(14)4-7/h1-4,13-14H
• Standard InChIKey: VTJXFTPMFYAJJU-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1C=C(C#N)C#N)O)O
• Canonical SMILES: C1=CC(=C(C=C1C=C(C#N)C#N)O)O
• Appearance: Light yellow solid powder
• Description: AG-18, also known as RG-50810; RG-50858; TX 825; Tyrphostin A23; Tyrphostin AG-18. AG-18 is an inhibitor of epidermal growth factor (EGF) receptor kinase with an IC50 value of 35 µM in the human epidermoid carcinoma cell line A431. AG-18 inhibits internalization of the transferrin receptor by perturbing the interaction between tyrosine motifs and the medium chain subunit of the AP-2 adaptor complex.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: (3,4-dihydroxybenzylidene)malononitrile; (3,4-dihydroxyphenyl)methylene propanedinitrile; 3,4-dihydroxybenzylidenemalononitrile; RG 50810; RG-50810; tyrphostin 23; tyrphostin A1; tyrphostin A23; tyrphostin AG18; tyrphostin RG50810
• Reference: 1: Ortiz-Zapater E, Soriano-Ortega E, Marcote MJ, Ortiz-Masiá D, Aniento F.; 2: Banbury DN, Oakley JD, Sessions RB, Banting G. Tyrphostin A23 inhibits; 3: Ogura T, Imanishi S, Shibamoto T. Activation of background membrane
• PubChem Compound: 2052
• Last Modified: Nov 11 2021